10-Methylphenothiazine-3,7-dicarbaldehyde
Overview
Description
10-Methylphenothiazine-3,7-dicarbaldehyde (MPDC) is a synthetic compound that has been studied extensively for its potential uses in a variety of scientific and medical applications. It is a derivative of phenothiazine, a type of aromatic compound that is used in the pharmaceutical industry. MPDC has been studied as an antioxidant, an antimicrobial agent, and an inhibitor of several enzymes. It has also been used in the preparation of organic compounds and as a reagent in organic synthesis.
Scientific Research Applications
Photocatalysis
This compound serves as an organic photocatalyst . It’s involved in the synthesis of small molecules and can catalyze polymerization reactions when exposed to light. This application is crucial in developing new materials with specific properties, such as conductive polymers.
Covalent Organic Frameworks (COFs)
10-Methylphenothiazine-3,7-dicarbaldehyde: is a building block for COFs . These are porous crystalline polymers with high surface areas, useful for gas storage, sensing, and catalysis. The compound’s structure allows for the formation of stable linkages within the COF, contributing to its robustness and functionality.
properties
IUPAC Name |
10-methylphenothiazine-3,7-dicarbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO2S/c1-16-12-4-2-10(8-17)6-14(12)19-15-7-11(9-18)3-5-13(15)16/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCHUFBLISOGXHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)C=O)SC3=C1C=CC(=C3)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90326882 |
Source
|
| Record name | 10-methylphenothiazine-3,7-dicarbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90326882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
10-Methylphenothiazine-3,7-dicarbaldehyde | |
CAS RN |
31123-52-1 |
Source
|
| Record name | 10-methylphenothiazine-3,7-dicarbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90326882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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